3-Bromo-4-neopentylbenzoic acid
3-Bromo-4-neopentylbenzoic acid
Brand Name:
Vulcanchem
CAS No.:
904444-37-7
VCID:
VC0189005
InChI:
InChI=1S/C12H15BrO2/c1-12(2,3)7-9-5-4-8(11(14)15)6-10(9)13/h4-6H,7H2,1-3H3,(H,14,15)
SMILES:
CC(C)(C)CC1=C(C=C(C=C1)C(=O)O)Br
Molecular Formula:
C12H15BrO2
Molecular Weight:
271.15 g/mol
3-Bromo-4-neopentylbenzoic acid
CAS No.: 904444-37-7
Main Products
VCID: VC0189005
Molecular Formula: C12H15BrO2
Molecular Weight: 271.15 g/mol
| CAS No. | 904444-37-7 |
|---|---|
| Product Name | 3-Bromo-4-neopentylbenzoic acid |
| Molecular Formula | C12H15BrO2 |
| Molecular Weight | 271.15 g/mol |
| IUPAC Name | 3-bromo-4-(2,2-dimethylpropyl)benzoic acid |
| Standard InChI | InChI=1S/C12H15BrO2/c1-12(2,3)7-9-5-4-8(11(14)15)6-10(9)13/h4-6H,7H2,1-3H3,(H,14,15) |
| Standard InChIKey | FEYUKVMKKNDQMU-UHFFFAOYSA-N |
| SMILES | CC(C)(C)CC1=C(C=C(C=C1)C(=O)O)Br |
| Canonical SMILES | CC(C)(C)CC1=C(C=C(C=C1)C(=O)O)Br |
| PubChem Compound | 8167163 |
| Last Modified | Nov 11 2021 |
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